Cas no 1313759-52-2 (1-methyl-5-nitro-1H-Indole-3-carbonitrile)

• Product Name: 1-methyl-5-nitro-1H-Indole-3-carbonitrile
• CAS No: 1313759-52-2
• MF: C₁₀H₇N₃O₂
• MW: 201.181481599808
• CID: 1104535
• PubChem ID: 22889761
• Update Time: 2025-04-20

1-methyl-5-nitro-1H-Indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-nitro-1H-Indole-3-carbonitrile
• DB-391155
• 1313759-52-2

• Inchi： 1S/C10H7N3O2/c1-12-6-7(5-11)9-4-8(13(14)15)2-3-10(9)12/h2-4,6H,1H3
• InChI Key： NONOWDPZWAYNPJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)C(C#N)=CN2C)=O

Computed Properties

• Exact Mass: 201.053826475g/mol
• Monoisotopic Mass: 201.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.5Ų